Cas no 27816-59-7 (Benzenesulfonic acid,5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-)

• Product Name: Benzenesulfonic acid,5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-
• CAS No: 27816-59-7
• MF: C₁₇H₁₄N₂O₇S₃
• MW: 454.497260570526
• CID: 280444
• PubChem ID: 5282250
• Update Time: 2025-04-19

Benzenesulfonic acid,5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-
• Benzenesulfonic acid, 5-(acetylamino)-2-(2-(4-isothiocyanato-2-sulfophenyl)ethenyl)-
• 5-acetamido-2-[(E)-2-(4-isothiocyanato-2-sulfophenyl)ethenyl]benzenesulfonic acid
• NSC-649691
• 51023-76-8
• 27816-59-7
• SITS
• 4-Isothiocyanato-4'-acetylamino-stilbine-2,2'-disulfonic acid
• 4-Acetamido-4'-isothiocyanostilbene-2,2'-disulfonic acid
• 5-acetamido-2-[(E)-2-(4-isothiocyanato-2-sulfo-phenyl)vinyl]benzenesulfonic acid
• IADS
• Q27116033
• NSC649691
• CHEBI:34383
• NSC328387
• NSC 328387
• 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic acid
• CHEMBL1162149
• 4-Acetamido-4'-isothiocyanostilbene-2,2'-disulphonic acid
• Benzenesulfonic acid, 5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]-
• LMPK13090016
• NSC-328387
• 4 Acetamido 4' isothiocyanatostilbene 2,2' disulfonic Acid
• BDBM50608615

• Inchi： 1S/C17H14N2O7S3/c1-11(20)19-15-7-5-13(17(9-15)29(24,25)26)3-2-12-4-6-14(18-10-27)8-16(12)28(21,22)23/h2-9H,1H3,(H,19,20)(H,21,22,23)(H,24,25,26)/b3-2+
• InChI Key： YJCCSLGGODRWKK-NSCUHMNNSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)N=C=S)NC(C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 453.99642
• Monoisotopic Mass: 453.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.52g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.666
• PSA: 150.2
• LogP: 5.27770

Benzenesulfonic acid,5-(acetylamino)-2-[2-(4-isothiocyanato-2-sulfophenyl)ethenyl]- Security Information

• Storage Condition：2-8°C